N,N'-bis[2-(3-chlorophenyl)ethyl]succinamide

• IUPAC Name: N,N'-bis[2-(3-chlorophenyl)ethyl]butanediamide
• InChI: InChI=1S/C20H22Cl2N2O2/c21-17-5-1-3-15(13-17)9-11-23-19(25)7-8-20(26)24-12-10-16-4-2-6-18(22)14-16/h1-6,13-14H,7-12H2,(H,23,25)(H,24,26)
• InChI Key: CONQKTLPCSJGGH-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)Cl)CCNC(=O)CCC(=O)NCCC2=CC(=CC=C2)Cl
• Molecular Formula: C20H22Cl2N2O2
• Molecular Weight: 393.3 g/mol

Description

N,N'-bis[2-(3-chlorophenyl)ethyl]succinamide, commonly known as succinylsulfathiazole, is a sulfonamide derivative that has been widely used in scientific research. It is a white crystalline powder that is soluble in water and has a molecular formula of C22H24Cl2N2O2S. This compound is known for its broad-spectrum antibacterial activity and has been used in various applications in the field of biology and medicine.

Mechanism of Action

The mechanism of action of succinylsulfathiazole is based on its ability to inhibit the synthesis of folic acid in bacteria. Folic acid is an essential nutrient for bacterial growth, and its inhibition leads to the disruption of the bacterial metabolic pathways, ultimately leading to bacterial death.
Biochemical and Physiological Effects:
Succinylsulfathiazole has been found to have various biochemical and physiological effects on bacterial cells. It has been shown to inhibit the activity of dihydropteroate synthase, an enzyme involved in the synthesis of folic acid. This inhibition leads to the depletion of intracellular folate levels, which in turn affects the synthesis of nucleic acids and proteins, ultimately leading to bacterial death.

Advantages and Limitations for Lab Experiments

One of the major advantages of using succinylsulfathiazole in laboratory experiments is its broad-spectrum antibacterial activity. It can be used to study the mechanisms of bacterial growth and antibiotic resistance in a wide range of bacterial species. However, one of the limitations of using this compound is its potential toxicity to mammalian cells. Therefore, it is important to use appropriate safety precautions when working with this compound.

Future Directions

There are several future directions for research on succinylsulfathiazole. One area of research could focus on the development of new derivatives with improved antibacterial activity and reduced toxicity to mammalian cells. Another area of research could focus on the use of succinylsulfathiazole in combination with other antibiotics to enhance their antibacterial activity. Additionally, research could be conducted on the potential use of this compound in the treatment of bacterial infections in humans and animals.
Conclusion:
In conclusion, succinylsulfathiazole is a valuable tool in scientific research due to its broad-spectrum antibacterial activity. It has been widely used in various applications in the field of biology and medicine. Its mechanism of action involves the inhibition of folic acid synthesis in bacteria, ultimately leading to bacterial death. Although it has some limitations, succinylsulfathiazole has several advantages that make it a valuable tool in laboratory experiments. There are several future directions for research on this compound, and it is likely to continue to be an important tool in the study of bacterial growth and antibiotic resistance.

Scientific Research Applications

Succinylsulfathiazole has been used in various scientific research applications, including microbiology, pharmacology, and toxicology. It has been found to have antibacterial activity against a wide range of gram-positive and gram-negative bacteria, making it a valuable tool for studying the mechanisms of bacterial growth and antibiotic resistance.